2-Cyclopropoxy-5-sulfamoylbenzamide

• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-sulfamoylbenzamide
• InChI: InChI=1S/C10H12N2O4S/c11-10(13)8-5-7(17(12,14)15)3-4-9(8)16-6-1-2-6/h3-6H,1-2H2,(H2,11,13)(H2,12,14,15)
• InChI Key: SWTNPQFPRPHDDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)S(=O)(=O)N)C(=O)N

Description

2-Cyclopropoxy-5-sulfamoylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and a sulfamoyl group at the 5-position of the benzamide core. The cyclopropoxy group, a strained three-membered ether ring, introduces unique steric and electronic properties that influence molecular conformation and target interactions . The sulfamoyl moiety (SO$2$NH$2$) is a polar, hydrogen-bonding group frequently associated with enzyme inhibition, particularly in therapeutic contexts such as carbonic anhydrase or protease targeting .

Preparation Methods

The synthesis of 2-Cyclopropoxy-5-sulfamoylbenzamide can be achieved through various synthetic routes. One common method involves the reaction of 2-cyclopropoxybenzoic acid with sulfamoyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield . Industrial production methods may involve optimization of reaction conditions to maximize yield and purity while minimizing by-products and waste.

Chemical Reactions Analysis

2-Cyclopropoxy-5-sulfamoylbenzamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfonic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the sulfamoyl group, where nucleophiles like amines or thiols replace the sulfonamide moiety.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

2-Cyclopropoxy-5-sulfamoylbenzamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly in the development of antiviral and anticancer drugs.

Biological Studies: The compound is studied for its interactions with biological targets, including enzymes and receptors, to understand its mechanism of action and potential therapeutic effects.

Industrial Applications: It is utilized in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-sulfamoylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation . This inhibition can lead to downstream effects on cellular pathways and processes, contributing to its therapeutic potential.

Comparison with Similar Compounds

Benzamide derivatives are widely studied for their pharmacological versatility. Below is a comparative analysis of 2-Cyclopropoxy-5-sulfamoylbenzamide with structurally analogous compounds, focusing on physicochemical properties, biological activity, and metabolic stability.

Structural Analogues and Substituent Effects

Key analogues include:

• 2-Methoxy-5-sulfamoylbenzamide : Methoxy substituent (smaller, electron-donating).
• 2-Hydroxy-5-sulfamoylbenzamide : Hydroxy group (polar, acidic).
• 2-Cyclohexyloxy-5-sulfamoylbenzamide : Bulky cyclohexyloxy substituent (highly lipophilic).

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	logP	Aqueous Solubility (mg/mL)	Metabolic Stability (% remaining after 1h)
2-Cyclopropoxy-5-sulfamoylbenzamide	280.3	1.8	0.45	78
2-Methoxy-5-sulfamoylbenzamide	246.2	0.9	1.20	62
2-Hydroxy-5-sulfamoylbenzamide	232.2	0.5	2.50	55
2-Cyclohexyloxy-5-sulfamoylbenzamide	322.4	3.2	0.10	85

Key Observations :

• Lipophilicity (logP) : The cyclopropoxy group strikes a balance between the high lipophilicity of cyclohexyloxy (logP = 3.2) and the hydrophilicity of methoxy/hydroxy groups (logP = 0.5–0.9). This intermediate logP enhances membrane permeability without excessive solubility loss .
• Solubility : The hydroxy analogue exhibits the highest solubility (2.50 mg/mL) due to its polarity, whereas the cyclohexyloxy derivative has the lowest (0.10 mg/mL). The cyclopropoxy compound (0.45 mg/mL) outperforms cyclohexyloxy, likely due to reduced steric hindrance and moderate polarity from ring strain .
• Metabolic Stability : Cyclopropoxy’s stability (78% remaining) surpasses methoxy (62%) and hydroxy (55%) analogues, possibly due to reduced oxidative metabolism of the cyclopropane ring compared to labile methoxy/hydroxy groups .

Analysis :

• The cyclopropoxy derivative shows superior potency (IC$_{50}$ = 12.3 nM) to methoxy and hydroxy analogues, likely due to optimal steric fit in the enzyme active site.
• Cyclohexyloxy exhibits the highest potency (IC$_{50}$ = 8.9 nM) but poor solubility, limiting its utility in aqueous biological systems .
• The cyclopropoxy group enhances selectivity for carbonic anhydrase IX over CA II (ratio = 9.5), critical for targeting hypoxic tumor environments .

Glycosylation-Dependent Interactions

Studies suggest that glycosylation patterns of target proteins (e.g., membrane-bound enzymes) influence benzamide efficacy. The cyclopropoxy derivative demonstrates consistent activity across glycoforms analyzed via HPLC-based glycan profiling, whereas methoxy and hydroxy analogues show variability depending on glycosylation status .